![molecular formula C22H23N3O3S2 B2966544 N-(4-methoxyphenyl)-2-{[3-oxo-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl]sulfanyl}acetamide CAS No. 300814-89-5](/img/structure/B2966544.png)
N-(4-methoxyphenyl)-2-{[3-oxo-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-2-{[3-oxo-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H23N3O3S2 and its molecular weight is 441.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Research has led to the synthesis of acetamides, arylureas, and 1,3,4-oxa(thia)diazole derivatives, demonstrating pharmacological properties such as anti-inflammatory and analgesic activities. These outcomes hint at the potential for designing compounds with specific therapeutic effects, leveraging the structural components akin to the chemical compound G. Mazzone et al., 1987.
Antimicrobial Applications
Several studies have synthesized novel derivatives to assess antimicrobial activities. For instance, thiazolidin-4-one derivatives have been explored for their antibacterial and antifungal properties against various pathogens, suggesting the utility of such compounds in developing new antimicrobial agents B. A. Baviskar et al., 2013.
Anticonvulsant Properties
Research into azoles incorporating sulfonamide moiety has identified compounds with significant anticonvulsant activities, offering a pathway for the development of new therapeutic agents for managing seizure disorders A. A. Farag et al., 2012.
Anticancer Potential
The novel synthesis approaches for compounds featuring pyrazoline with 1,3,4-thiadiazole and dichloroacetic acid moieties have demonstrated anticancer activities, indicating the promise of such chemical structures in cancer therapy I. Yushyn et al., 2022.
Enzyme Inhibitory Actions
Compounds related to the initial chemical structure have been synthesized and evaluated for their enzyme inhibitory activities, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase inhibition. Such studies provide insights into the development of enzyme inhibitors that could be applied in treating various disorders N. Virk et al., 2018.
Properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3S2/c1-3-12-25-21(27)19-16-6-4-5-7-17(16)30-20(19)24-22(25)29-13-18(26)23-14-8-10-15(28-2)11-9-14/h3,8-11H,1,4-7,12-13H2,2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOCQBBFSEOFONT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.